Cas no 338416-97-0 (Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate)

• Product Name: Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate
• CAS No: 338416-97-0
• CID: 4647292
• Update Time: 2025-10-22

Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate Chemical and Physical Properties

Names and Identifiers

• ETHYL 2-(4-CHLORO-2-[(HYDROXYIMINO)METHYL]-6-METHOXYPHENOXY)ACETATE
• Acetic acid, 2-[4-chloro-2-[(hydroxyimino)methyl]-6-methoxyphenoxy]-, ethyl ester
• Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate

Experimental Properties

• Melting Point: 138-141°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate

Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate (CAS No. 338416-97-0): A Comprehensive Overview

Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate, identified by its CAS number 338416-97-0, is a compound of significant interest in the field of pharmaceutical chemistry. This compound, featuring a complex aromatic structure, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of multiple functional groups, including a hydroxyimino moiety and an ethoxy substituent, makes it a versatile intermediate in synthetic organic chemistry.

The< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate molecule exhibits a unique combination of electronic and steric properties that contribute to its reactivity and utility in various chemical transformations. The< strong>4-chloro group and the< strong>6-methoxy substituent play crucial roles in modulating the compound's interaction with biological targets, making it a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in the development of small molecules that can modulate biological pathways associated with inflammation and oxidative stress. The< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate, with its< strong>hydroxyimino group, has shown potential in this regard. The hydroxyimino functionality is known to participate in various redox reactions, which are central to many pathological processes. Studies have indicated that compounds containing this moiety can interact with reactive oxygen species (ROS) and regulate cellular signaling pathways involved in inflammation.

Recent research has highlighted the importance of< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate in the context of drug discovery. Researchers have been exploring its derivatives as potential inhibitors of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the production of pro-inflammatory mediators. The< strong>4-chloro and< strong>6-methoxy substituents are believed to enhance the binding affinity of these derivatives to their target enzymes, thereby improving their efficacy.

The synthesis of< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate involves multi-step organic reactions, showcasing the compound's complexity and synthetic challenge. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to construct the desired aromatic core. These synthetic strategies not only highlight the compound's structural intricacy but also demonstrate the advancements in organic synthesis techniques that are essential for producing complex pharmaceutical intermediates.

The pharmacological profile of< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate is another area of active investigation. Preclinical studies have suggested that this compound exhibits anti-inflammatory properties by inhibiting key enzymes involved in the arachidonic acid cascade. Additionally, its ability to scavenge ROS makes it a candidate for therapeutic applications in conditions where oxidative stress is a contributing factor.

The structural features of< strong>Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate, particularly the presence of the< strong>hydroxyimino,< strong>4-chloro, and< strong>6-methoxy groups, contribute to its unique pharmacological properties. These substituents not only influence the compound's solubility and bioavailability but also play a critical role in its interactions with biological targets. Understanding these interactions is crucial for optimizing the compound's therapeutic potential and developing novel drug candidates.

In conclusion, Ethyl 2-{4-chloro-2-(hydroxyimino)methyl-6-methoxyphenoxy}acetate (CAS No. 338416-97-0) is a multifaceted compound with significant implications in pharmaceutical chemistry. Its complex structure and diverse functional groups make it a valuable intermediate for synthesizing novel therapeutic agents. Recent research has highlighted its potential in modulating inflammatory and oxidative stress-related pathways, positioning it as a promising candidate for further development in drug discovery.